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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of Dimethyl
terephthalate-d4 (DMT-d4), a deuterated analog of Dimethyl terephthalate (DMT). This

document is intended for researchers, scientists, and professionals in drug development who

utilize stable isotope-labeled compounds as internal standards for quantitative analyses.

Dimethyl terephthalate-d4 is primarily employed as an internal standard in analytical

methodologies such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Its use allows for precise

quantification of Dimethyl terephthalate in various matrices by correcting for variations during

sample preparation and analysis.

Core Physical Properties
The incorporation of deuterium atoms into the Dimethyl terephthalate structure results in a

compound with a higher molecular weight than its non-deuterated counterpart. While many

physical properties are similar, slight differences, particularly in melting and boiling points, can

be expected due to the isotopic substitution.

Quantitative Data Summary
The following table summarizes the available quantitative physical data for Dimethyl
terephthalate-d4. For properties where specific experimental data for the deuterated form is
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not readily available, the data for the non-deuterated form (Dimethyl terephthalate) is provided

as a close approximation.

Property Dimethyl terephthalate-d4
Dimethyl terephthalate (for
comparison)

Molecular Formula C₁₀H₆D₄O₄ C₁₀H₁₀O₄

Molecular Weight 198.21 g/mol 194.18 g/mol [1]

CAS Number 74079-01-9 120-61-6[2]

Appearance White, crystalline powder
White solid or heated colorless

liquid[2]

Melting Point 139.3-140.4 °C 140-142 °C[3]

Boiling Point Data not available 288 °C (sublimes)[2][3]

Water Solubility Data not available Slightly soluble[3]

Solubility in Organic Solvents Data not available

Soluble in hot alcohol and

ether[3], ethanol, acetone, and

chloroform

Experimental Protocols
The primary application of Dimethyl terephthalate-d4 is as an internal standard for the

quantification of Dimethyl terephthalate. Below is a generalized experimental protocol for its

use in a typical analytical workflow, such as the analysis of phthalates in a given sample matrix.

Protocol: Quantification of Dimethyl terephthalate using
GC-MS with Dimethyl terephthalate-d4 as an Internal
Standard
1. Preparation of Standard Solutions:

Primary Stock Solution of DMT: Accurately weigh a known amount of non-deuterated

Dimethyl terephthalate and dissolve it in a suitable organic solvent (e.g., isohexane or

methanol) to prepare a stock solution of a known concentration (e.g., 1 g/L).
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Internal Standard Stock Solution of DMT-d4: Accurately weigh a known amount of Dimethyl
terephthalate-d4 and dissolve it in the same solvent to prepare a stock solution of a known

concentration (e.g., 0.5 g/L).

Calibration Standards: Prepare a series of calibration standards by spiking known volumes

of the DMT primary stock solution into a series of volumetric flasks. Add a constant, known

amount of the DMT-d4 internal standard stock solution to each calibration standard. Dilute to

the mark with the solvent.

2. Sample Preparation:

Extraction: Extract the Dimethyl terephthalate from the sample matrix using an appropriate

solvent and extraction technique (e.g., liquid-liquid extraction with isohexane).

Internal Standard Spiking: Spike a known volume of the prepared sample extract with the

same constant, known amount of the DMT-d4 internal standard stock solution as used in the

calibration standards.

Concentration: If necessary, concentrate the spiked extract to a smaller volume under a

gentle stream of nitrogen to increase the analyte concentration.

3. GC-MS Analysis:

Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS).

Chromatographic Conditions:

Column: A suitable capillary column for phthalate analysis (e.g., a non-polar or mid-polar

column).

Injector: Operate in splitless mode at an appropriate temperature (e.g., 280°C).

Oven Program: Implement a temperature gradient to achieve separation of the analytes. A

typical program might start at a lower temperature (e.g., 80°C), ramp up to a higher

temperature (e.g., 300°C), and hold for a period.

Carrier Gas: Use helium at a constant flow rate.
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Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan mode. In SIM mode, monitor

characteristic ions for both Dimethyl terephthalate and Dimethyl terephthalate-d4 to

enhance sensitivity and selectivity.

4. Data Analysis:

Quantification: Create a calibration curve by plotting the ratio of the peak area of Dimethyl

terephthalate to the peak area of Dimethyl terephthalate-d4 against the concentration of

Dimethyl terephthalate in the calibration standards.

Concentration Determination: Determine the concentration of Dimethyl terephthalate in the

sample by calculating the peak area ratio in the sample chromatogram and using the

calibration curve to find the corresponding concentration.

Visualizations
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for the quantification of an analyte using

an internal standard, such as Dimethyl terephthalate-d4.
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Caption: Workflow for analyte quantification using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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terephthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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